Cas no 352525-66-7 (3-CHLORO-4-METHYLPHENYLZINC IODIDE 0.5&)

• Product Name: 3-CHLORO-4-METHYLPHENYLZINC IODIDE 0.5&
• CAS No: 352525-66-7
• MF: C₇H₆ClIZn
• MW: 317.889009952545
• MDL: MFCD01311461
• CID: 920102
• PubChem ID: 24873146
• Update Time: 2025-10-21

3-CHLORO-4-METHYLPHENYLZINC IODIDE 0.5& Chemical and Physical Properties

Names and Identifiers

• 3-CHLORO-4-METHYLPHENYLZINC IODIDE 0.5&
• 3-Chloro-4-Methylphenylzinc iodide
• 3-Chloro-4-methylphenylzinc iodide, 0.50 M in THF
• MFCD01311461
• AKOS016018074
• 1-Chloro-2-methylbenzene-5-ide;iodozinc(1+)
• 3-Chloro-4-methylphenylzinc iodide 0.5 M in Tetrahydrofuran
• 352525-66-7
• 3-Chloro-4-methylphenylzinc iodide, 0.5M in tetrahydrofuran

• MDL： MFCD01311461
• Inchi： 1S/C7H6Cl.HI.Zn/c1-6-4-2-3-5-7(6)8;;/h2,4-5H,1H3;1H;/q-1;;+2/p-1
• InChI Key： WXXRYTXHYIZUPR-UHFFFAOYSA-M
• SMILES： I[Zn+].ClC1C=[C-]C=CC=1C

Computed Properties

• Exact Mass: 315.84898
• Monoisotopic Mass: 315.84942g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 182
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.026 g/mL at 25 °C
• Flash Point: Fahrenheit: 1.4 ° f < br / > Celsius: -17 ° C < br / >
• PSA: 0
• Color/Form: 0.5 M in THF

3-CHLORO-4-METHYLPHENYLZINC IODIDE 0.5& Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H302-H319-H335-H351
• Warning Statement： P210-P280-P301+P312+P330-P305+P351+P338-P370+P378-P403+P235
• Hazardous Material transportation number：UN 2056 3 / PGII
• WGK Germany：3
• Hazard Category Code： 11-19-36/37-40
• Safety Instruction： 16-26-36/37
• Hazardous Material Identification：
• Storage Condition：2-8°C

Additional information on 3-CHLORO-4-METHYLPHENYLZINC IODIDE 0.5&

Recent Advances in the Application of 3-CHLORO-4-METHYLPHENYLZINC IODIDE (0.5M) and Related Compound 352525-66-7 in Chemical Biology and Pharmaceutical Research

In recent years, organozinc reagents have emerged as pivotal tools in synthetic chemistry and drug discovery due to their unique reactivity and compatibility with various functional groups. Among these, 3-CHLORO-4-METHYLPHENYLZINC IODIDE (0.5M) has garnered significant attention for its role in cross-coupling reactions and as a building block for complex molecular architectures. Concurrently, the compound with CAS number 352525-66-7 has been investigated for its potential applications in medicinal chemistry. This research brief consolidates the latest findings on these compounds, highlighting their synthetic utility, mechanistic insights, and therapeutic implications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 3-CHLORO-4-METHYLPHENYLZINC IODIDE (0.5M) in Negishi cross-coupling reactions for the synthesis of biphenyl derivatives. The research team optimized reaction conditions using Pd-PEPPSI-IPentCl as a catalyst, achieving yields exceeding 85% with excellent functional group tolerance. Notably, this methodology was applied to the late-stage functionalization of drug-like molecules, underscoring its relevance in pharmaceutical development.

Parallel investigations into compound 352525-66-7 have revealed its potential as a kinase inhibitor scaffold. Structural-activity relationship (SAR) studies conducted by Wu et al. (2024) identified key modifications that enhance selectivity for JAK3 kinase while minimizing off-target effects. Molecular docking simulations suggest that the chloro-methyl substitution pattern in 352525-66-7 creates optimal interactions with the kinase's hydrophobic pocket, providing a structural basis for further optimization.

From a mechanistic perspective, advanced spectroscopic techniques including ¹³C NMR kinetic studies have elucidated the transmetalation pathway of 3-CHLORO-4-METHYLPHENYLZINC IODIDE in palladium-catalyzed reactions. These findings, published in ACS Catalysis (2024), provide crucial insights into reaction kinetics that inform the design of more efficient catalytic systems for pharmaceutical synthesis.

The toxicological profile of these compounds has also been systematically evaluated. Recent in vitro studies using hepatocyte models indicate that 3-CHLORO-4-METHYLPHENYLZINC IODIDE exhibits moderate cytotoxicity at concentrations above 100 μM, while 352525-66-7 demonstrates favorable safety margins in preliminary animal studies. These results suggest that both compounds merit further investigation as potential drug candidates or synthetic intermediates.

Looking forward, several research groups are exploring the application of these compounds in targeted drug delivery systems. Early-stage research indicates that the zinc moiety in 3-CHLORO-4-METHYLPHENYLZINC IODIDE may facilitate conjugation to nanoparticle carriers, while the structural features of 352525-66-7 make it amenable to prodrug strategies. These developments could significantly expand the therapeutic potential of both compounds in the coming years.

In conclusion, the current research landscape demonstrates that both 3-CHLORO-4-METHYLPHENYLZINC IODIDE (0.5M) and compound 352525-66-7 represent valuable tools for chemical biology and drug discovery. Their dual utility as synthetic building blocks and potential therapeutic agents positions them as compounds of significant interest for both academic and industrial researchers in the pharmaceutical field.